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Introduction

Kojic acid dipalmitate (KDP) is a diesterified derivative of kojic acid, a fungal metabolite
renowned for its skin-lightening properties.[1][2] The esterification of kojic acid with palmitic
acid enhances its stability and lipophilicity, overcoming some of the limitations of kojic acid,
such as its instability to light, heat, and oxidation.[1][2][3] This technical guide provides an in-
depth overview of the core physicochemical properties of Kojic acid dipalmitate, offering
valuable data and experimental insights for researchers and formulation scientists in the fields
of cosmetics and drug development.

Physicochemical Properties

Kojic acid dipalmitate is a white to off-white crystalline powder.[3][4] Its enhanced lipophilic
nature makes it a preferred ingredient in oil-based and emulsion formulations.[5]

Table 1: General Physicochemical Properties of Kojic
Acid Dipalmitate
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Property Value References
Molecular Formula C38He606 [4]
Molecular Weight 618.93 g/mol [4]
White to off-white crystalline
Appearance [3114]
powder
Melting Point 92-96°C [3]

ble 2: Solubili file of Koiic Acid Dipalmi

Solvent Solubility References
Water Insoluble [4]
Oils Soluble [4]
Ethanol Soluble [3]
Propylene Glycol Soluble (in heating phase) [6]
Isopropyl Myristate Soluble (in heated oil phase) [6]

Table 3: Stability Profile of Kojic Acid Dipalmitate
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Condition Stability Notes References
) More stable than kojic
Light Stable ) [3]
acid.
A cream with 1% KDP
showed no color
Heat Stable [3]
change after 4 weeks
at 45°C.
More versatile in
H Stable in a wide range  formulations 3]
P (3-10) compared to kojic
acid.
Does not readily
o ) o chelate with metal
Oxidation Not easily oxidizable [3]

ions, preventing color

changes.

o Degrades under liquid
Oxidative Stress o
oxidative stress

A study showed it
degraded more rapidly
[71[8]

than kojic acid in the

presence of H20:.

Mechanism of Action: Tyrosinase Inhibition

The primary mechanism by which Kojic acid dipalmitate exerts its skin-lightening effect is

through the inhibition of tyrosinase, a key enzyme in melanin synthesis.[1] Within the skin cells,

esterases are believed to hydrolyze Kojic acid dipalmitate, leading to the in-situ release of

kojic acid.[9] Kojic acid then acts as a competitive and mixed-type inhibitor of tyrosinase,

effectively blocking the conversion of tyrosine to melanin.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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